Cas no 2680751-23-7 (4-(3-Chlorophenyl)-4-acetamidobutanoic acid)

• Product Name: 4-(3-Chlorophenyl)-4-acetamidobutanoic acid
• CAS No: 2680751-23-7
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• CID: 6074476
• PubChem ID: 165937209
• Update Time: 2025-10-21

4-(3-Chlorophenyl)-4-acetamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28279994
• 4-(3-chlorophenyl)-4-acetamidobutanoic acid
• 2680751-23-7
• 4-(3-Chlorophenyl)-4-acetamidobutanoic acid

• Inchi： 1S/C12H14ClNO3/c1-8(15)14-11(5-6-12(16)17)9-3-2-4-10(13)7-9/h2-4,7,11H,5-6H2,1H3,(H,14,15)(H,16,17)
• InChI Key： WGOZORJYCWRFNH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CCC(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 255.0662210g/mol
• Monoisotopic Mass: 255.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-(3-Chlorophenyl)-4-acetamidobutanoic acid

Comprehensive Overview of 4-(3-Chlorophenyl)-4-acetamidobutanoic acid (CAS No. 2680751-23-7)

4-(3-Chlorophenyl)-4-acetamidobutanoic acid (CAS No. 2680751-23-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique chlorophenyl and acetamidobutanoic acid moieties, is often explored for its potential applications in drug development and metabolic studies. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and compatibility with biological systems.

The compound's molecular structure features a 3-chlorophenyl group attached to a butanoic acid backbone, further modified by an acetamido functional group. This configuration is believed to influence its pharmacokinetic and pharmacodynamic properties, making it a subject of interest for studies on enzyme inhibition and receptor binding. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds in virtual screening and molecular docking simulations.

In the context of user search trends, queries related to "4-(3-Chlorophenyl)-4-acetamidobutanoic acid uses" and "CAS 2680751-23-7 suppliers" are increasingly common. This reflects growing interest in its commercial availability and potential applications. Additionally, discussions on sustainable synthesis methods and green chemistry approaches for similar compounds align with broader environmental concerns in the chemical industry.

From a synthetic chemistry perspective, the preparation of 4-(3-Chlorophenyl)-4-acetamidobutanoic acid often involves multi-step reactions, including amide coupling and carboxylic acid functionalization. Researchers emphasize the need for high-yield and low-waste processes, which are critical for scaling up production. The compound's solubility and stability under various conditions are also key factors in its practical utility.

Emerging topics such as personalized medicine and targeted drug delivery have further propelled interest in structurally complex molecules like this one. Its potential role in biomarker research and diagnostic applications is another area of active investigation. As the scientific community continues to explore its properties, 4-(3-Chlorophenyl)-4-acetamidobutanoic acid remains a promising candidate for future innovations in life sciences and material chemistry.

For researchers and industry professionals, understanding the spectroscopic data (e.g., NMR, IR, and mass spectrometry) of this compound is essential for quality control and application development. Collaborative efforts between academia and industry are likely to drive advancements in its utilization, particularly in high-throughput screening platforms and drug formulation technologies.